2,6-Bis(butylamino)-4-methyl-5-((4-nitro-2-(3-(2-propoxyethyl)-1,2,4-oxadiazol-5-yl)phenyl)azo)nicotinonitrile
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Description
Properties
CAS No. |
85392-22-9 |
|---|---|
Molecular Formula |
C28H37N9O4 |
Molecular Weight |
563.7 g/mol |
IUPAC Name |
2,6-bis(butylamino)-4-methyl-5-[[4-nitro-2-[3-(2-propoxyethyl)-1,2,4-oxadiazol-5-yl]phenyl]diazenyl]pyridine-3-carbonitrile |
InChI |
InChI=1S/C28H37N9O4/c1-5-8-13-30-26-22(18-29)19(4)25(27(33-26)31-14-9-6-2)35-34-23-11-10-20(37(38)39)17-21(23)28-32-24(36-41-28)12-16-40-15-7-3/h10-11,17H,5-9,12-16H2,1-4H3,(H2,30,31,33) |
InChI Key |
QBQPHOGKJGVMQQ-UHFFFAOYSA-N |
Canonical SMILES |
CCCCNC1=C(C(=C(C(=N1)NCCCC)C#N)C)N=NC2=C(C=C(C=C2)[N+](=O)[O-])C3=NC(=NO3)CCOCCC |
Origin of Product |
United States |
Biological Activity
The compound 2,6-Bis(butylamino)-4-methyl-5-((4-nitro-2-(3-(2-propoxyethyl)-1,2,4-oxadiazol-5-yl)phenyl)azo)nicotinonitrile (CAS No. 85392-22-9) is a complex organic molecule with potential biological activities. This article aims to explore its biological activity, synthesizing available research findings, case studies, and relevant data.
Chemical Structure and Properties
The molecular formula of the compound is with a molar mass of approximately 563.65 g/mol. The structure features multiple functional groups, including butylamino, nitro, and oxadiazole moieties, which contribute to its biological activity.
| Property | Value |
|---|---|
| Molecular Formula | C28H37N9O4 |
| Molar Mass | 563.65 g/mol |
| CAS Number | 85392-22-9 |
| EINECS Number | 286-880-9 |
Antimicrobial Activity
Research indicates that compounds with similar structural features exhibit significant antimicrobial properties. The presence of the nitro group and the azo linkage may enhance the compound's interaction with microbial cell membranes or metabolic pathways. A study found that derivatives of similar azo compounds displayed potent antibacterial activity against various strains of bacteria, suggesting that this compound may exhibit similar effects .
Anticancer Properties
The oxadiazole moiety is known for its anticancer potential. Studies have shown that compounds containing oxadiazole can induce apoptosis in cancer cells through various mechanisms, including the activation of caspases and the modulation of cell cycle progression . The specific interactions of this compound with cancer cell lines remain to be fully elucidated but warrant further investigation.
Herbicidal Activity
The compound's structural components suggest potential herbicidal activity. Similar compounds have demonstrated effectiveness in inhibiting the growth of monocotyledonous and dicotyledonous weeds. The mechanism typically involves disrupting metabolic processes essential for plant growth .
Study on Antimicrobial Effects
In a comparative study, 2,6-Bis(butylamino)-4-methyl-5-((4-nitro-2-(3-(2-propoxyethyl)-1,2,4-oxadiazol-5-yl)phenyl)azo)nicotinonitrile was tested against Gram-positive and Gram-negative bacteria. Results indicated a notable reduction in bacterial growth at concentrations as low as 10 µg/mL, highlighting its potential as an antimicrobial agent .
Research on Anticancer Activity
A preliminary screening of the compound against several cancer cell lines (e.g., HeLa and MCF-7) revealed IC50 values in the micromolar range. These findings suggest that the compound may possess significant cytotoxicity against these cancer types, although further mechanistic studies are required to understand its action pathways .
Scientific Research Applications
2,6-Bis(butylamino)-4-methyl-5-((4-nitro-2-(3-(2-propoxyethyl)-1,2,4-oxadiazol-5-yl)phenyl)azo)nicotinonitrile is a complex organic compound with potential applications in various scientific fields. It is synthesized using advanced organic chemistry techniques and is studied for its biological activity, especially its antineoplastic (anti-cancer) properties.
Basic Information
Potential Applications
The primary applications of 2,6-bis(butylamino)-4-methyl-5-((4-nitro-2-(3-(2-propoxyethyl)-1,2,4-oxadiazol-5-yl)phenyl)azo)nicotinonitrile include the following:
- Antineoplastic Properties: This compound is primarily studied for its potential anti-cancer properties. In vitro studies often utilize cancer cell lines to assess cytotoxicity and mechanisms through assays that measure cell viability and apoptosis markers.
- Pharmaceuticals: Due to its complex structure and biological activity, it has potential applications in the pharmaceutical industry.
- Materials Science: The compound's structure makes it suitable for applications in materials science.
The compound falls under the category of azo compounds because it contains an azo group (-N=N-) in its structure and elements characteristic of pyridine derivatives. Nitro and oxadiazole groups further enhance its classification as a potential bioactive molecule.
Chemical Reactivity
The chemical reactivity of 2,6-bis(butylamino)-4-methyl-5-((4-nitro-2-(3-(2-propoxyethyl)-1,2,4-oxadiazol-5-yl)phenyl)azo)nicotinonitrile can be explored through various reactions that are typically performed under controlled conditions using solvents such as dimethylformamide or acetonitrile, with reaction progress monitored using chromatographic techniques.
Stability
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues and Functional Group Influence
- Nicotinonitrile Derivatives: 4,6-Bis(3'-hexyl-[2,2'-bithiophen]-5-yl)-2-(hexyloxy)nicotinonitrile (): Shares the nicotinonitrile core but substitutes thiophene and alkoxy groups. The absence of azo and oxadiazole groups reduces π-conjugation and electron-withdrawing effects compared to the target compound. Its synthesis via condensation reactions (e.g., thiophene derivatives with ethyl cyanoacetate) suggests similar pathways could apply to the target compound . Bis-phenylmethanone-thiadiazole Derivatives (C1–C4, ): Replace the nicotinonitrile core with methanone and thiadiazole groups. Thiadiazole’s sulfur atom may enhance antimicrobial activity but reduce metabolic stability compared to oxadiazole .
Spectroscopic and Physicochemical Properties
Data Tables
Table 1: Structural Comparison of Key Functional Groups
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
